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Compound of Interest

Compound Name: Azido-PEG35-amine

Cat. No.: B3117992 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Azido-PEG35-amine is a heterobifunctional polyethylene glycol (PEG) linker that has emerged

as a critical tool in bioconjugation, drug delivery, and materials science. Its unique structure,

featuring a terminal azide group and a primary amine group connected by a 35-unit

polyethylene glycol chain, offers researchers a versatile platform for covalently linking a wide

array of molecules. The azide functionality allows for highly specific and efficient "click

chemistry" reactions, such as the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) and

strain-promoted azide-alkyne cycloaddition (SPAAC). Simultaneously, the primary amine group

can readily react with activated esters, carboxylic acids, and other electrophiles to form stable

amide bonds. This dual reactivity, combined with the beneficial properties of the PEG spacer—

such as increased hydrophilicity, reduced immunogenicity, and improved pharmacokinetics of

conjugated molecules—makes Azido-PEG35-amine an invaluable reagent in the development

of targeted therapeutics, antibody-drug conjugates (ADCs), and advanced biomaterials.

Chemical Structure and Properties
Azido-PEG35-amine is a monodisperse compound, meaning it has a precisely defined

molecular weight and chain length. This uniformity is crucial for the synthesis of well-defined

bioconjugates with reproducible properties.
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N₃-(CH₂CH₂O)₃₅-CH₂CH₂-NH₂

A visual representation of the chemical structure is provided below:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3117992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


N₃

(CH₂CH₂O)

₃₅

CH₂

CH₂

NH₂

Drug Modification

Antibody Modification

Conjugation

Cytotoxic Drug
with Alkyne Group

Antibody-Drug Conjugate (ADC)

CuAAC Click Chemistry

Monoclonal Antibody

Activate Carboxyl Groups
(EDC/NHS)

Azide-Functionalized Antibody

Amide Bond Formation

Azido-PEG35-amine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3117992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nanoparticle
(e.g., Liposome)

Surface Modification with
Alkyne-Lipid

Targeted Nanoparticle

Click Chemistry

Targeting Ligand
(e.g., Peptide)

Activated Ligand
(NHS-ester)

Azido-PEG35-amine PEGylated Targeting Ligand

Amine Reaction

Click to download full resolution via product page

To cite this document: BenchChem. [Azido-PEG35-amine: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3117992#chemical-structure-of-azido-peg35-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b3117992?utm_src=pdf-body-img
https://www.benchchem.com/product/b3117992#chemical-structure-of-azido-peg35-amine
https://www.benchchem.com/product/b3117992#chemical-structure-of-azido-peg35-amine
https://www.benchchem.com/product/b3117992#chemical-structure-of-azido-peg35-amine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3117992?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3117992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

